Cas no 112445-71-3 ((2-methylphenyl) 2-phenoxyacetate)

(2-methylphenyl) 2-phenoxyacetate structure
112445-71-3 structure
Product Name:(2-methylphenyl) 2-phenoxyacetate
CAS No:112445-71-3
MF:C15H14O3
MW:242.269864559174
CID:2608780
PubChem ID:733469
Update Time:2025-04-21

(2-methylphenyl) 2-phenoxyacetate Chemical and Physical Properties

Names and Identifiers

    • (2-methylphenyl) 2-phenoxyacetate
    • DTXCID20303762
    • AKOS002247546
    • 112445-71-3
    • STK967185
    • DTXSID00352697
    • Acetic acid, phenoxy-, 2-methylphenyl ester
    • 2-methylphenyl phenoxyacetate
    • Inchi: 1S/C15H14O3/c1-12-7-5-6-10-14(12)18-15(16)11-17-13-8-3-2-4-9-13/h2-10H,11H2,1H3
    • InChI Key: MCAORZBZTONBGH-UHFFFAOYSA-N
    • SMILES: O(C(COC1C=CC=CC=1)=O)C1C=CC=CC=1C

Computed Properties

  • Exact Mass: 242.094294304Da
  • Monoisotopic Mass: 242.094294304Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 35.5Ų
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